Cas no 402947-04-0 (3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine)

• Product name: 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine
• CAS No: 402947-04-0
• MF: C₁₇H₁₇Cl₂NO₄S₂
• MW: 434.357180356979
• CID: 6195011
• PubChem ID: 4248303

3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine
• 402947-04-0
• SR-01000474179-1
• AKOS001638136
• 3-(3,4-dichlorophenyl)sulfonyl-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine
• AKOS021998853
• MFCD02579913
• 3-((3,4-dichlorophenyl)sulfonyl)-2-(2,5-dimethoxyphenyl)thiazolidine
• SR-01000474179
• F0872-0034

• Inchi： 1S/C17H17Cl2NO4S2/c1-23-11-3-6-16(24-2)13(9-11)17-20(7-8-25-17)26(21,22)12-4-5-14(18)15(19)10-12/h3-6,9-10,17H,7-8H2,1-2H3
• InChI Key： QMEFEZQCXXQBHG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCSC1C1C=C(C=CC=1OC)OC)(=O)=O)Cl

Computed Properties

• Exact Mass: 432.9976058g/mol
• Monoisotopic Mass: 432.9976058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine

Introduction to 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine (CAS No. 402947-04-0)

3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine, with the CAS number 402947-04-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazolidine ring and functional groups such as dichlorobenzenesulfonyl and dimethoxyphenyl. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development. Techniques such as microwave-assisted synthesis and catalytic methods have been explored to optimize the synthesis process.

In terms of its biological activity, 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine has shown promising results in various assays. Studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has exhibited antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

The pharmacological profile of 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine has been extensively studied in preclinical models. In vitro experiments using cell lines have revealed its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a crucial transcription factor that regulates the expression of pro-inflammatory genes.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine in human subjects. Preliminary results from phase I trials have indicated a favorable safety profile with no major adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical investigations.

The potential therapeutic applications of 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine are diverse and include the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its antioxidant properties also make it a candidate for the management of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine has been investigated for its use in diagnostic imaging. The compound's unique chemical structure allows it to be labeled with radiotracers for positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response in clinical settings.

The future research directions for 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine are promising. Ongoing studies aim to elucidate its mechanism of action at a molecular level and identify potential drug targets. Additionally, efforts are being made to develop more potent analogs through structure-activity relationship (SAR) studies.

In conclusion, 3-(3,4-dichlorobenzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine (CAS No. 402947-04-0) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique chemical structure and biological activities make it an exciting subject for further research and development in the field of medicinal chemistry.